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Compound of Interest

Compound Name: Endocrocin

Cat. No.: B1203551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Endocrocin is a naturally occurring anthraquinone pigment found in a variety of fungi, lichens,

and plants.[1][2] As a secondary metabolite, it plays a role in the producing organism's

chemical defense and virulence.[1][2] Notably, endocrocin has garnered significant interest

within the scientific community for its biological activities, particularly its immunosuppressive

properties as a potent inhibitor of neutrophil chemotaxis. This technical guide provides a

comprehensive overview of the physical and chemical properties of endocrocin, detailed

experimental protocols for its isolation and analysis, and a visualization of its biosynthetic

pathway.

Chemical and Physical Properties
Endocrocin (IUPAC name: 1,6,8-trihydroxy-3-methyl-9,10-dioxoanthracene-2-carboxylic acid)

is a small molecule with a rigid, planar anthraquinone core. Its chemical structure is

characterized by hydroxyl, methyl, and carboxylic acid functional groups, which contribute to its

distinct physical and chemical properties.
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Property Value Source

Molecular Formula C₁₆H₁₀O₇ PubChem

Molecular Weight 314.25 g/mol PubChem[3]

CAS Number 481-70-9 PubChem[3]

Appearance Orange leaflets Wikipedia

Melting Point Decomposes at 290-320 °C Various Sources

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethyl acetate and methanol.

General Knowledge

Spectral Data
The structural elucidation of endocrocin has been confirmed through various spectroscopic

techniques.

1.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of endocrocin, recorded in deuterated methanol (CD₃OD) at 600 MHz,

shows characteristic peaks corresponding to its aromatic protons and methyl group.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.59 s 1H H-4

7.17 d (J = 2.4 Hz) 1H H-5

6.55 d (J = 2.4 Hz) 1H H-7

2.46 s 3H 3-CH₃

1.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides further confirmation of the carbon skeleton of endocrocin.

While a detailed list of chemical shifts is not readily available in the literature, a representative
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spectrum is available on PubChem.

1.1.3. FT-IR Spectroscopy

An FT-IR spectrum for endocrocin is not widely published. However, based on its functional

groups, the following characteristic absorption peaks are expected:

Wavenumber (cm⁻¹) Functional Group

~3200-3500 (broad) O-H stretch (phenolic and carboxylic acid)

~3000-3100 C-H stretch (aromatic)

~2850-2960 C-H stretch (methyl)

~1680-1710 C=O stretch (carboxylic acid)

~1620-1650 C=O stretch (quinone)

~1450-1600 C=C stretch (aromatic)

Experimental Protocols
The following protocols are based on methodologies reported for the extraction, purification,

and analysis of endocrocin from fungal cultures, particularly Aspergillus fumigatus.[1]

Fungal Culture and Endocrocin Production
Strain:Aspergillus fumigatus wild-type strain.

Medium: Glucose Minimal Medium (GMM) agar plates.

Inoculation: Inoculate plates with a spore suspension (1 x 10⁶ spores/mL).

Incubation: Incubate plates at 29°C for 7-10 days in the dark. Endocrocin production is

often observed as a reddish pigment in the mycelium and agar.

Extraction and Purification of Endocrocin
2.2.1. Small-Scale Extraction for Preliminary Analysis
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Excise a small agar plug from the center of a mature fungal colony.

Homogenize the agar plug in 1 mL of ethyl acetate.

Vortex the mixture for 5 minutes.

Centrifuge at 5000 x g for 10 minutes to pellet the fungal biomass and agar.

Carefully transfer the ethyl acetate supernatant to a new tube and evaporate to dryness

under a gentle stream of nitrogen.

Reconstitute the dried extract in a small volume of methanol for analysis.

2.2.2. Large-Scale Extraction and Purification

Harvest the entire fungal biomass and agar from several culture plates.

Homogenize the material in a blender with ethyl acetate (approximately 200 mL per 10

plates).

Perform the extraction twice, combining the ethyl acetate fractions.

Filter the extract through cheesecloth and then filter paper to remove solid debris.

Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude

extract.

Dissolve the crude extract in a minimal volume of methanol.

Fractionate the extract using column chromatography on Sephadex LH-20, eluting with

methanol.

Collect fractions and monitor by TLC for the presence of endocrocin.

Pool the endocrocin-containing fractions and evaporate the solvent.

For final purification, subject the enriched fraction to preparative High-Performance Liquid

Chromatography (HPLC).
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Analytical Methods
2.3.1. Thin-Layer Chromatography (TLC)

Stationary Phase: Silica gel 60 F₂₅₄ plates.

Mobile Phase: Toluene:Ethyl Acetate:Formic Acid (5:4:1, v/v/v).

Visualization: Visualize the spots under UV light (254 nm and 366 nm). Endocrocin typically

appears as a dark quenching spot at 254 nm and may fluoresce at 366 nm.

2.3.2. High-Performance Liquid Chromatography (HPLC)

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient would be from 10% B to 90% B over 20 minutes.

Flow Rate: 1 mL/min.

Detection: Diode-array detector (DAD) monitoring at multiple wavelengths, including the

visible range for the characteristic color of endocrocin.

Biosynthesis and Biological Activity
Biosynthetic Pathway
Endocrocin is synthesized via a polyketide pathway in fungi. In Aspergillus fumigatus, a

dedicated gene cluster (the enc cluster) is responsible for its production.[1][2] The core of this

pathway involves a non-reducing polyketide synthase (NR-PKS).
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Caption: Biosynthetic pathway of endocrocin in Aspergillus fumigatus.

Immunosuppressive Activity
Endocrocin is a known inhibitor of neutrophil chemotaxis, which is a key process in the innate

immune response. By preventing neutrophils from migrating to sites of infection or

inflammation, endocrocin can suppress the host's immune response. The precise molecular

signaling pathway for this inhibition is still under investigation, but it is believed to interfere with

the signaling cascades that regulate the actin cytoskeleton, which is essential for cell motility.
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Caption: Proposed mechanism of endocrocin's inhibition of neutrophil chemotaxis.

Conclusion
Endocrocin is a fascinating natural product with well-defined physical and chemical properties

and significant biological activity. The detailed protocols provided in this guide offer a starting

point for researchers interested in isolating and studying this compound. Further investigation

into the precise molecular mechanisms of its immunosuppressive effects could lead to the

development of new therapeutic agents for inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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